Cas no 1804423-61-7 (Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-6-carboxylate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-6-carboxylate
• CAS No: 1804423-61-7
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4877395
• Update Time: 2025-06-14

Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-6-carboxylate

• Inchi： 1S/C9H5F2N3O4/c1-18-9(15)7-5(14(16)17)2-4(3-12)6(13-7)8(10)11/h2,8H,1H3
• InChI Key： ZOVCFABKXSAVOU-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(C(=O)OC)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-6-carboxylate

Comprehensive Overview of Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-6-carboxylate (CAS No. 1804423-61-7)

Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-6-carboxylate (CAS No. 1804423-61-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nitropyridine core and difluoromethyl substituent, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the cyano and carboxylate functional groups, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-6-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's nitro group further enables diverse chemical transformations, facilitating the creation of novel heterocyclic frameworks.

From an industrial perspective, CAS No. 1804423-61-7 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, addressing environmental concerns. This aligns with the broader trend of minimizing waste and energy consumption in chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's spectroscopic properties and crystallographic data have been extensively studied to ensure reproducibility in academic and industrial settings. Advanced techniques such as NMR spectroscopy and X-ray diffraction are routinely employed to characterize its purity and conformation. These details are crucial for researchers who rely on reliable synthetic protocols, as evidenced by frequent queries in scientific forums and databases.

Another area of interest is the compound's potential application in electronic materials. The pyridine ring and electron-withdrawing groups in Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-6-carboxylate contribute to its electron-deficient nature, making it a candidate for organic semiconductors or photovoltaic devices. This ties into the rising popularity of organic electronics and renewable energy solutions, which dominate contemporary scientific discourse.

Safety and handling protocols for CAS No. 1804423-61-7 are also a common search topic. While not classified as hazardous, proper storage conditions (e.g., moisture-sensitive, light-protected environments) are emphasized to maintain its stability. This reflects the broader industry emphasis on chemical safety and risk assessment, particularly in laboratory and production settings.

In summary, Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-6-carboxylate represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its relevance to cutting-edge research areas like drug development, sustainability, and advanced materials ensures its continued prominence in scientific literature and industrial workflows.